N-(cyclopropylmethyl)-5-fluoropyrimidin-2-amine
Overview
Description
N-(cyclopropylmethyl)-5-fluoropyrimidin-2-amine is a chemical compound that has gained significant attention in scientific research due to its potential applications in medicinal chemistry. It is a pyrimidine derivative that has been synthesized using various methods, and its mechanism of action and physiological effects have been extensively studied. In
Scientific Research Applications
Anticancer Applications
A notable application of derivatives of N-(cyclopropylmethyl)-5-fluoropyrimidin-2-amine is in anticancer therapy. The synthesis and structure-activity relationship (SAR) studies of triazolopyrimidines, which share a core similarity with this compound, have demonstrated their potential as anticancer agents. These compounds have shown unique mechanisms of tubulin inhibition, promoting tubulin polymerization in vitro without competing with paclitaxel, thus offering a novel approach to overcoming multidrug resistance in cancer therapy (Zhang et al., 2007). Another example is capecitabine, a prodrug that is enzymatically converted to 5-fluorouracil in tumors, highlighting the strategic design of cancer therapies to increase efficacy and safety (Miwa et al., 1998).
Enzyme Catalysis and Synthesis
The use of immobilized amine transaminase from Vibrio fluvialis for the synthesis of (S)-1-(5-fluoropyrimidin-2-yl)-ethanamine under flow conditions exemplifies the innovative application of this compound derivatives in enzyme catalysis. This process facilitates the synthesis of key intermediates like AZD1480, a JAK2 kinase inhibitor, showcasing a sustainable approach to producing pharmacologically relevant compounds (Semproli et al., 2020).
Development of Novel Pharmaceutical Compounds
Research into the synthesis and antibacterial properties of new 8-nitrofluoroquinolone derivatives, starting from precursors such as this compound, has led to the discovery of compounds with potent antibacterial activity against both gram-positive and gram-negative bacteria. This highlights the compound's versatility in the development of new therapeutic agents with potential applications in treating infectious diseases (Al-Hiari et al., 2007).
properties
IUPAC Name |
N-(cyclopropylmethyl)-5-fluoropyrimidin-2-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10FN3/c9-7-4-11-8(12-5-7)10-3-6-1-2-6/h4-6H,1-3H2,(H,10,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MKCKTHFXRUMRLV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1CNC2=NC=C(C=N2)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10FN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
167.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.